Cas no 1269087-62-8 (3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride)

• Product Name: 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride
• CAS No: 1269087-62-8
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• MDL: MFCD13186056
• CID: 4584832
• Update Time: 2025-10-31

3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride

• MDL： MFCD13186056
• Inchi： 1S/C9H14N2O2.ClH/c1-6-8(4-5-9(12)13)7(2)11(3)10-6;/h4-5H2,1-3H3,(H,12,13);1H
• InChI Key： AWHFHCCPTUJTMO-UHFFFAOYSA-N
• SMILES： C(C1C(=NN(C)C=1C)C)CC(=O)O.Cl

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride

Research Update on 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride (CAS: 1269087-62-8)

3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride (CAS: 1269087-62-8) is a chemically modified pyrazole derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The hydrochloride salt form enhances its solubility and bioavailability, making it a candidate for further drug development studies.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its structural properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies are critical for ensuring the reproducibility and reliability of subsequent pharmacological evaluations.

In vitro and in vivo studies have explored the biological activity of 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride. Preliminary results indicate its efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its interaction with certain receptors has been investigated, with findings pointing to its role as a modulator in neurological disorders.

The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been under scrutiny. Early data suggest favorable pharmacokinetic profiles, though further optimization may be required to enhance its therapeutic index. Toxicological assessments are ongoing to evaluate its safety profile at various dosages.

Future research directions include the development of analogs to improve potency and selectivity, as well as the exploration of combination therapies. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of optimal derivatives for clinical development.

In conclusion, 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid hydrochloride represents a promising scaffold for drug discovery. Its multifaceted biological activities and favorable physicochemical properties position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate findings into clinical applications.